XLogP3 Lipophilicity vs. 5,5-Dimethyl Analog
The target compound exhibits a computed XLogP3 of 0.6 [1], which is 0.4 log units lower than the 5,5-dimethyl analog (XLogP3 = 1.0) [2]. This intermediate lipophilicity value suggests a distinct balance between aqueous solubility and membrane permeability, potentially influencing pharmacokinetic behavior and formulation strategies compared to the more lipophilic dimethyl derivative.
| Evidence Dimension | Lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | 0.6 |
| Comparator Or Baseline | 5,5-Dimethyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione (XLogP3 = 1.0) |
| Quantified Difference | 0.4 log units lower |
| Conditions | Computed by XLogP3 3.0 (PubChem release 2021.05.07) |
Why This Matters
Lipophilicity directly correlates with membrane permeability, solubility, and metabolic stability, making this difference critical for selecting the appropriate analog in medicinal chemistry optimization or biochemical assay development.
- [1] PubChem. (2026). 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione, CID 130595742. National Center for Biotechnology Information. View Source
- [2] PubChem. (2026). 5,5-Dimethyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione, CID 107430841. National Center for Biotechnology Information. View Source
